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Compound of Interest

Compound Name:
2-Chloro-6-(2,5-

dichlorophenyl)phenol

CAS No.: 67651-38-1

Cat. No.: B13349135

Get Quote

An In-depth Technical Guide to the Chemical Properties and Inferred Characteristics of 2-
Chloro-6-(2,5-dichlorophenyl)phenol

Introduction
2-Chloro-6-(2,5-dichlorophenyl)phenol is a polychlorinated phenolic compound. Its structure,

featuring a chlorinated phenol ring linked to a dichlorophenyl ring, places it in a class of

molecules with significant industrial and biological relevance. Compounds of this nature are

often investigated for their potential as pesticides, herbicides, and antimicrobial agents.[1][2]

The arrangement of chlorine atoms and the phenolic hydroxyl group dictates its chemical

reactivity, spectroscopic signature, and biological activity. This guide provides a comprehensive

overview of its core chemical properties, synthesizing data from structurally related compounds

to offer insights for researchers, scientists, and drug development professionals. Due to the

specific nature of this molecule, some data presented herein is inferred from well-studied

analogues such as dichlorophenols and other polychlorinated biphenyls.
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The formal IUPAC name, 2-Chloro-6-(2,5-dichlorophenyl)phenol, precisely defines its

molecular architecture. The structure consists of a phenol core, with a chlorine atom at the C2

position and a 2,5-dichlorophenyl substituent at the C6 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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